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Compound of Interest

Compound Name: Chromafenozide

Cat. No.: B1662869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Chromafenozide is a dibenzoylhydrazine insecticide that acts as an insect growth regulator.[1]

It is effective against various lepidopteran pests in agriculture.[1][2] Understanding the solubility

and stability of chromafenozide in organic solvents is crucial for various applications, including

formulation development, analytical method development, and quality control. This technical

guide provides a comprehensive overview of the available data on the solubility of

chromafenozide in organic solvents and outlines the methodologies for assessing its stability.

Physicochemical Properties of Chromafenozide
A summary of the key physicochemical properties of chromafenozide is presented in Table 1.

Table 1: Physicochemical Properties of Chromafenozide
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Property Value Reference

Chemical Name

2'-tert-butyl-5-methyl-2'-(3,5-

xyloyl)chromane-6-

carbohydrazide

[3][4]

CAS Number 143807-66-3 [1][3]

Molecular Formula C₂₄H₃₀N₂O₃ [1][3]

Molecular Weight 394.51 g/mol [1][3]

Physical State White crystalline powder [4][5]

Melting Point 186.4 °C [1][3][4]

log P (n-octanol/water) 2.7 [3][4]

Water Solubility (20 °C) 1.12 mg/L [4]

Solubility of Chromafenozide in Organic Solvents
Chromafenozide is generally described as being moderately soluble in polar organic solvents.

[3] Quantitative solubility data at 20 °C is available for a selection of organic solvents and is

summarized in Table 2. It is important to note that there are conflicting data for the solubility of

chromafenozide in toluene. One source reports a solubility of 0.32 g/L, while another indicates

a much higher solubility of 173 g/L.[4][5] This discrepancy highlights the importance of verifying

solubility data under specific experimental conditions.

Table 2: Solubility of Chromafenozide in Various Organic Solvents at 20 °C
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Organic Solvent Solubility (g/L) Reference

Dichloromethane > 336 [4]

Acetone 186 [4]

Ethanol 173 [4]

Toluene 173 [5]

Ethyl Acetate 50.6 [4]

Toluene 0.32 [4]

Diisopropylether 0.35 [4]

Stability of Chromafenozide in Organic Solvents
Currently, there is a lack of specific experimental data on the stability of chromafenozide in

organic solvents under various stress conditions. To address this, a forced degradation study is

recommended to identify potential degradation products and establish the degradation

pathways. Such studies are crucial for developing stability-indicating analytical methods.

Forced degradation studies typically involve subjecting a solution of the compound in a relevant

organic solvent to the following stress conditions:

Hydrolytic Degradation: Exposure to acidic and basic conditions.

Oxidative Degradation: Treatment with an oxidizing agent, such as hydrogen peroxide.

Photolytic Degradation: Exposure to ultraviolet (UV) and visible light.

Thermal Degradation: Heating the solution at elevated temperatures.

The stability of pesticides in organic solvents can be influenced by the choice of solvent. For

instance, some pesticides have been observed to degrade in methanol or acetone, while being

relatively stable in others.

Experimental Protocols
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Detailed methodologies for determining the solubility and stability of chromafenozide in

organic solvents are provided below.

Determination of Solubility
A common method for determining the solubility of a compound in an organic solvent is the

isothermal shake-flask method.

Protocol:

Preparation of Saturated Solution: Add an excess amount of chromafenozide to a known

volume of the selected organic solvent in a sealed flask.

Equilibration: Agitate the flask at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached.

Phase Separation: Allow the undissolved solid to settle. If necessary, centrifuge or filter the

solution to remove any suspended particles.

Quantification: Withdraw a known aliquot of the clear supernatant and dilute it with a suitable

solvent.

Analysis: Analyze the concentration of chromafenozide in the diluted solution using a

validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with

UV detection.

Calculation: Calculate the solubility from the measured concentration and the dilution factor.

Forced Degradation Study
The following is a general protocol for conducting a forced degradation study of

chromafenozide in an organic solvent.

Materials:

Chromafenozide reference standard

Selected organic solvent (e.g., methanol, acetonitrile)
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Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

HPLC system with a suitable detector (e.g., UV/Vis or Mass Spectrometry)

Protocol:

Preparation of Stock Solution: Prepare a stock solution of chromafenozide in the chosen

organic solvent at a known concentration (e.g., 1 mg/mL).

Stress Conditions:

Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 N HCl. Heat the

mixture (e.g., at 60 °C) for a specified period.

Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 N NaOH. Keep the

mixture at room temperature or heat for a specified period.

Oxidation: Mix the stock solution with an equal volume of 3% H₂O₂. Keep the mixture at

room temperature for a specified period.

Thermal Degradation: Heat the stock solution at a high temperature (e.g., 80 °C) for a

specified period.

Photolytic Degradation: Expose the stock solution to UV light (e.g., 254 nm) and/or visible

light for a specified period. A control sample should be kept in the dark.

Sample Analysis:

At various time points, withdraw samples from each stress condition.

Neutralize the acidic and basic samples if necessary.

Analyze all samples by a stability-indicating HPLC method to separate the parent

compound from any degradation products.
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Data Analysis:

Calculate the percentage of degradation of chromafenozide under each condition.

Identify and characterize the degradation products using techniques like LC-MS/MS.

Visualizations
Experimental Workflow
The following diagram illustrates a general workflow for the determination of solubility and

stability of chromafenozide in organic solvents.
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Click to download full resolution via product page

Caption: Experimental workflow for solubility and stability assessment.

Hypothetical Degradation Pathway
As no specific degradation pathway for chromafenozide in organic solvents has been

reported, the following diagram illustrates a generalized and hypothetical degradation pathway

for a dibenzoylhydrazine insecticide under forced degradation conditions. This is for illustrative

purposes only and would need to be confirmed by experimental data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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